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Compound of Interest

Compound Name: 5-Chloro-2-fluorobenzylamine

Cat. No.: B1586447 Get Quote

An In-Depth Technical Guide to 5-Chloro-2-
fluorobenzylamine
Prepared by a Senior Application Scientist

This guide serves as a comprehensive technical resource for researchers, chemists, and

professionals in drug development and agrochemical synthesis. It delves into the core chemical

and physical properties, synthesis, applications, and handling of 5-Chloro-2-
fluorobenzylamine, a key intermediate in the creation of advanced molecular structures.

Core Chemical Identity and Properties
5-Chloro-2-fluorobenzylamine is a substituted benzylamine derivative whose unique

halogenation pattern makes it a valuable building block in medicinal and agricultural chemistry.

The presence of both chlorine and fluorine atoms on the benzene ring significantly influences

its reactivity and the properties of downstream compounds.

A summary of its key identifiers and physicochemical properties is presented below:
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Property Value Source

CAS Number 261723-26-6 [1][2][3][4][5]

Molecular Formula C₇H₇ClFN [1][2][3][5]

Molecular Weight 159.59 g/mol [1][2][5]

IUPAC Name
(5-chloro-2-

fluorophenyl)methanamine
[2]

Appearance
Light orange to yellow to green

clear liquid
[1]

Density 1.28 g/cm³ [1]

Refractive Index n20D 1.54 [1]

Below is a diagram illustrating the two-dimensional structure of the molecule.
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Caption: 2D structure of 5-Chloro-2-fluorobenzylamine.

Synthesis and Reaction Pathways
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The synthesis of 5-Chloro-2-fluorobenzylamine typically starts from commercially available

precursors like 5-chloro-2-fluorobenzonitrile or 5-chloro-2-fluorobenzaldehyde. The primary

transformation involves the reduction of a nitrile or an imine to the corresponding amine.

A common and efficient laboratory-scale synthesis involves the reduction of 5-chloro-2-

fluorobenzonitrile. The choice of reducing agent is critical to ensure high yield and purity,

avoiding over-reduction or side reactions.

Example Synthetic Workflow: Reduction of a Nitrile Precursor

Start with
5-Chloro-2-fluorobenzonitrile

Dissolve in an etheral solvent
(e.g., THF, Diethyl Ether)

Add reducing agent
(e.g., LiAlH₄, BH₃·THF)

Quench reaction mixture
(e.g., with water, aqueous NaOH)

Perform aqueous workup
and extract with organic solvent

Purify via distillation
or column chromatography

Obtain 5-Chloro-2-fluorobenzylamine
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Caption: General workflow for the synthesis of 5-Chloro-2-fluorobenzylamine.

Experimental Protocol: Synthesis via Nitrile Reduction

Inert Atmosphere: Set up a flame-dried, three-necked round-bottom flask equipped with a

magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g.,

nitrogen or argon).

Reagent Introduction: Suspend a strong reducing agent, such as lithium aluminum hydride

(LiAlH₄), in an anhydrous ether solvent like tetrahydrofuran (THF) and cool the mixture in an

ice bath.

Substrate Addition: Dissolve 5-chloro-2-fluorobenzonitrile in anhydrous THF and add it

dropwise to the cooled suspension of the reducing agent via the dropping funnel. The rate of

addition should be controlled to maintain a gentle reflux.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and then heat to reflux for several hours to ensure the reaction goes to

completion.

Quenching: Cool the reaction mixture in an ice bath and carefully quench the excess

reducing agent by the sequential, dropwise addition of water, followed by an aqueous

solution of sodium hydroxide, and then more water.

Workup and Extraction: Filter the resulting solid aluminum salts and wash them thoroughly

with THF or another suitable organic solvent. Combine the filtrate and the washings, and

extract the aqueous layer with an organic solvent like ethyl acetate.

Purification: Dry the combined organic extracts over an anhydrous drying agent (e.g.,

MgSO₄), filter, and concentrate the solvent under reduced pressure. The resulting crude

product can be purified by vacuum distillation or column chromatography to yield pure 5-
Chloro-2-fluorobenzylamine.

Applications in Research and Development
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The utility of 5-Chloro-2-fluorobenzylamine stems from its role as a versatile intermediate.

The primary amine group serves as a nucleophilic handle for a wide range of chemical

transformations, including amide bond formation, reductive amination, and the construction of

heterocyclic systems.

Pharmaceutical Development: This compound is a crucial building block in synthesizing various

biologically active molecules.[1] Its structure is particularly valuable in the development of novel

therapeutic agents targeting neurological disorders and in the field of oncology, where precise

molecular modifications are key to efficacy and selectivity.[1] The halogen substituents can

modulate the lipophilicity, metabolic stability, and binding affinity of the final drug candidate.

Agrochemical Sector: In agricultural science, 5-Chloro-2-fluorobenzylamine is employed in

the synthesis of modern herbicides and pesticides.[1] The stability and reactivity profile of this

compound make it an attractive starting material for creating effective crop protection agents.

Safety, Handling, and Storage
As with any chemical reagent, proper handling and storage are paramount to ensure safety

and maintain the integrity of the compound.

Handling: 5-Chloro-2-fluorobenzylamine should be handled in a well-ventilated fume hood.

Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, is

mandatory.

Storage: The compound should be stored at room temperature in a tightly sealed container,

protected from moisture and air.[1]

Toxicity: While specific toxicity data is not extensively published, compounds of this class are

generally considered to be corrosive and may cause skin and eye irritation. A thorough

review of the Safety Data Sheet (SDS) from the supplier is essential before use.

Conclusion
5-Chloro-2-fluorobenzylamine is a high-value chemical intermediate with significant

applications in both the pharmaceutical and agrochemical industries. Its unique molecular

structure provides a versatile platform for the synthesis of complex and biologically active
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molecules. A thorough understanding of its properties, synthesis, and handling is crucial for its

effective and safe utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. 5-Chloro-2-fluorobenzylamine | C7H7ClFN | CID 2773616 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 261723-26-6|5-Chloro-2-fluorobenzylamine|BLD Pharm [bldpharm.com]

4. 5-CHLORO-2-FLUOROBENZYLAMINE | 261723-26-6 [m.chemicalbook.com]

5. 261723-26-6 CAS MSDS (5-CHLORO-2-FLUOROBENZYLAMINE) Melting Point Boiling
Point Density CAS Chemical Properties [chemicalbook.com]

To cite this document: BenchChem. [5-Chloro-2-fluorobenzylamine CAS number and
molecular weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1586447#5-chloro-2-fluorobenzylamine-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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